Cas no 1015098-91-5 (1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene)

• Product Name: 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene
• CAS No: 1015098-91-5
• MF: C₁₀H₉Br
• MW: 209.082462072372
• MDL: MFCD22482448
• CID: 5175754
• PubChem ID: 91874960
• Update Time: 2026-03-04

1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-bromo-1-propyn-1-yl)-3-methyl-
• 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene

• MDL： MFCD22482448
• Inchi： 1S/C10H9Br/c1-9-4-2-5-10(8-9)6-3-7-11/h2,4-5,8H,7H2,1H3
• InChI Key： TUWRDUQOXDZGFL-UHFFFAOYSA-N
• SMILES： C1(C#CCBr)=CC=CC(C)=C1

Additional information on 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene

Professional Introduction to Compound with CAS No. 1015098-91-5 and Product Name: 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene

The compound with the CAS number 1015098-91-5 and the product name 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. The molecular structure of 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene consists of a benzene ring substituted with a propargyl bromide group at the 3-position and a methyl group at the 3-position, providing a versatile platform for further chemical modifications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit significant biological activity. The presence of both the propargyl bromide and methyl groups in 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene makes it an attractive intermediate for the synthesis of more complex molecules. Specifically, the propargyl bromide moiety can undergo various reactions such as Suzuki-Miyaura cross-coupling, Heck reactions, and Sonogashira couplings, which are widely used in pharmaceutical synthesis to construct biaryl structures. These reactions are particularly valuable for creating libraries of compounds with potential therapeutic effects.

The benzene ring in 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene serves as an excellent scaffold for further functionalization. Researchers have leveraged this compound to develop new derivatives with enhanced pharmacological properties. For instance, studies have shown that substituents on the benzene ring can significantly influence the binding affinity and selectivity of drug candidates. This has led to the exploration of 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene as a precursor in the synthesis of small molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene is its role in the development of novel therapeutic agents. Recent research has highlighted its utility in creating compounds that modulate enzyme activity and receptor interactions. For example, derivatives of this compound have been investigated for their potential to inhibit kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The ability to fine-tune the structure of these derivatives allows researchers to optimize their pharmacokinetic and pharmacodynamic profiles.

The synthetic versatility of 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene also makes it valuable in materials science applications. The propargyl bromide group can be used to introduce polymerizable units, enabling the creation of advanced materials such as conductive polymers and hydrogels. These materials have potential applications in electronics, biomedicine, and environmental technology. The methyl group at the 3-position further enhances the reactivity of the compound, allowing for diverse functionalization strategies that can tailor material properties to specific needs.

In conclusion, 1-(3-bromoprop-1-yn-1-yl)-3-methylbenzene (CAS No. 1015098-91-5) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features provide a rich foundation for synthetic chemistry, enabling the development of novel drug candidates and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.